1-benzyl-N-isobutyl-4-oxo-1,4-dihydropyrido[1,2-a]pyrrolo[2,3-d]pyrimidine-2-carboxamide

• IUPAC Name: 6-benzyl-N-(2-methylpropyl)-2-oxo-1,6,8-triazatricyclo[7.4.0.03,7]trideca-3(7),4,8,10,12-pentaene-5-carboxamide
• InChI: InChI=1S/C22H22N4O2/c1-15(2)13-23-21(27)18-12-17-20(26(18)14-16-8-4-3-5-9-16)24-19-10-6-7-11-25(19)22(17)28/h3-12,15H,13-14H2,1-2H3,(H,23,27)
• InChI Key: MSZFYZBRIFNSBT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNC(=O)C1=CC2=C(N1CC3=CC=CC=C3)N=C4C=CC=CN4C2=O
• Molecular Formula: C22H22N4O2
• Molecular Weight: 374.4 g/mol

Description

1-benzyl-N-isobutyl-4-oxo-1,4-dihydropyrido[1,2-a]pyrrolo[2,3-d]pyrimidine-2-carboxamide is a useful research compound. Its molecular formula is C22H22N4O2 and its molecular weight is 374.444. The purity is usually 95%.
BenchChem offers high-quality 1-benzyl-N-isobutyl-4-oxo-1,4-dihydropyrido[1,2-a]pyrrolo[2,3-d]pyrimidine-2-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-benzyl-N-isobutyl-4-oxo-1,4-dihydropyrido[1,2-a]pyrrolo[2,3-d]pyrimidine-2-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Properties

Chemical Modification for Enhanced Biological Properties : Research has focused on modifying the pyridine moiety of related molecules to optimize their biological properties. For instance, the methylation of position 8 in the pyridine moiety of N-(benzyl)-2-hydroxy-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamides was explored to enhance their analgesic properties. This modification was found to increase the biological activity of para-substituted derivatives, suggesting a potential pathway for developing new analgesic compounds (Ukrainets, Gorokhova, Sydorenko, & Taran, 2015).

Antimicrobial Activity : The synthesis of novel derivatives, such as 3-amino-5-methyl-2-(alkylthio)-4-oxo-N-aryl-3,4-dihydrothieno(2,3-d)pyrimidine-6-carboxamides, has shown promising antimicrobial activity. These compounds exhibited more activity than reference drugs against strains of Proteus vulgaris and Pseudomonas aeruginosa, highlighting their potential as antimicrobial agents (Kolisnyk, Vlasov, Kovalenko, Osolodchenko, & Chernykh, 2015).

Antihypertensive Activity : The synthesis and evaluation of dihydropyrimidines for antihypertensive activity have been undertaken, with some compounds showing new insights into structure-activity relationships. This research suggests the potential of dihydropyrimidine derivatives in the development of antihypertensive agents (Rana, Kaur, & Kumar, 2004).